Cas no 2229329-91-1 (1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine)

• Product Name: 1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine
• CAS No: 2229329-91-1
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 6335761
• PubChem ID: 165884754
• Update Time: 2025-06-14

1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine
• 2229329-91-1
• [1-(2-chloro-6-methylpyridin-4-yl)cyclohexyl]methanamine
• EN300-1994910

• Inchi： 1S/C13H19ClN2/c1-10-7-11(8-12(14)16-10)13(9-15)5-3-2-4-6-13/h7-8H,2-6,9,15H2,1H3
• InChI Key： DYHWDWMJDXEEQF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine

Research Brief on 1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine (CAS: 2229329-91-1)

1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine (CAS: 2229329-91-1) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and cyclohexylmethanamine structure, has shown potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the synthetic pathways and optimization strategies for 1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine. Researchers have employed multi-step organic synthesis techniques, including palladium-catalyzed cross-coupling reactions and reductive amination, to achieve high yields and purity. The compound's structural features, such as the chloro and methyl substituents on the pyridine ring, have been critical in enhancing its binding affinity to specific biological targets, as demonstrated in molecular docking studies.

Pharmacological evaluations of 1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine have revealed its promising activity as a modulator of neurotransmitter receptors. In vitro assays using human recombinant receptors have shown significant affinity for serotonin (5-HT) and dopamine (D2) receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. Furthermore, in vivo studies in rodent models have demonstrated favorable pharmacokinetic profiles, including good blood-brain barrier penetration and metabolic stability.

The compound's mechanism of action appears to involve allosteric modulation of receptor activity, which offers advantages over traditional orthosteric ligands in terms of selectivity and reduced side effects. Recent preclinical data indicate that 1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine exhibits dose-dependent effects in behavioral assays, with minimal off-target interactions. These findings position it as a promising candidate for further drug development.

Despite these encouraging results, challenges remain in the development of 1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine. Issues such as scalability of synthesis, potential metabolite toxicity, and long-term safety profiles need to be addressed in future studies. Current research efforts are focused on structural analogs to optimize potency and reduce any adverse effects, as well as on formulation strategies to enhance bioavailability.

In conclusion, 1-(2-chloro-6-methylpyridin-4-yl)cyclohexylmethanamine represents a significant advancement in the search for novel CNS therapeutics. Its unique pharmacological profile and promising preclinical data warrant further investigation, including advanced clinical trials. Continued research into its mechanism of action and therapeutic potential will be critical in determining its future role in the treatment of neuropsychiatric disorders.